1-[2-(3-Methylphenyl)-2H-tetrazol-5-yl]ethanol

• Molecular Formula: C10H12N4O
• Molecular Weight: 204.23 g/mol
• IUPAC Name: 1-[2-(3-methylphenyl)tetrazol-5-yl]ethanol
• InChI: InChI=1S/C10H12N4O/c1-7-4-3-5-9(6-7)14-12-10(8(2)15)11-13-14/h3-6,8,15H,1-2H3
• InChI Key: NQBOKVREWGZKJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2N=C(N=N2)C(C)O

Description

1-[2-(3-Methylphenyl)-2H-tetrazol-5-yl]ethanol is a useful research compound. Its molecular formula is C10H12N4O and its molecular weight is 204.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1-[2-(3-Methylphenyl)-2H-tetrazol-5-yl}ethanone (96.89 g, 479 mmol) in methanol (1000 mL) was cooled in an ice/water bath. Sodium borohydride (29 g, 767 mmol) was added over 1 hour 30 minutes. After stirring for 40 minutes aq. acetic acid (70%, 20 mL) was added and the mixture was concentrated. Dichloromethane (400 mL) was added to the residue and was extracted with saturated aqueous sodium hydrogen carbonate (500 mL). The aqueous layer was extracted with dichloromethane (170 mL), and the combined organic layer was washed with aqueous hydrochloric acid (0.5 M, 250 mL), followed by aqueous hydrogen carbonate (280 mL), then washed with brine (500 mL), dried over sodium sulfate, filtered and concentrated to give the title product (95 g, 97%).